molecular formula C9H11NO3 B2909840 Methyl 2-((4-hydroxyphenyl)amino)acetate CAS No. 247921-34-2; 37763-23-8

Methyl 2-((4-hydroxyphenyl)amino)acetate

Cat. No.: B2909840
CAS No.: 247921-34-2; 37763-23-8
M. Wt: 181.191
InChI Key: DKLZRLRMFNWRFB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Methyl 2-((4-hydroxyphenyl)amino)acetate is a useful research compound. Its molecular formula is C9H11NO3 and its molecular weight is 181.191. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

CAS No.

247921-34-2; 37763-23-8

Molecular Formula

C9H11NO3

Molecular Weight

181.191

IUPAC Name

methyl 2-(4-hydroxyanilino)acetate

InChI

InChI=1S/C9H11NO3/c1-13-9(12)6-10-7-2-4-8(11)5-3-7/h2-5,10-11H,6H2,1H3

InChI Key

DKLZRLRMFNWRFB-UHFFFAOYSA-N

SMILES

COC(=O)CNC1=CC=C(C=C1)O

solubility

not available

Origin of Product

United States

Synthesis routes and methods

Procedure details

The p-hydroxy phenyl glycine (74.0 g, 442 mmol) was suspended in methanol (500 mL), cooled in an ice bath and HCl (gas) was bubbled through the reaction mixture for 20 minutes, to give a clear solution. The reaction was stirred at rt for 48 h, concentrated in vacuo to give an oil which was triturated with ethyl ether to give the p-hydroxy phenyl glycine methyl ester (95.8 g, 99%) as a white powder. MS found: (M+H)+=182.
Quantity
74 g
Type
reactant
Reaction Step One
Quantity
500 mL
Type
reactant
Reaction Step Two

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.